N-(2-chlorobenzyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(6-phenylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C19H16ClN3OS/c20-16-9-5-4-8-15(16)11-21-18(24)12-25-19-10-17(22-13-23-19)14-6-2-1-3-7-14/h1-10,13H,11-12H2,(H,21,24)
• InChI Key: LRXLXCRWUDDGTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=N2)SCC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C19H16ClN3OS
• Molecular Weight: 369.9 g/mol

Description

N-(2-chlorobenzyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. This compound is a member of the thioacetamide family and has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• The synthesis of derivatives of N-(2-chlorobenzyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide has been explored, yielding compounds with significant antibacterial activity. This includes a study that presented several derivatives synthesized starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, exhibiting notable antibacterial properties (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Anticonvulsant and Anticancer Potential

• Another study focused on the direct synthesis of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives as potential anticonvulsants. The synthesized thioacetamide derivatives showed moderate anticonvulsant activity in a model of pentylenetetrazole-induced seizures in rats (H. Severina, O. Skupa, N. Voloshchuk, V. Georgiyants, 2020).
• Research into N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, synthesized from 2-chloro-N-(5-methyl-4-phenylthiazol-2-yl)acetamide, showed anticancer activity against human lung adenocarcinoma cells. One compound in particular demonstrated high selectivity and efficacy, suggesting potential as an anticancer agent (A. Evren, L. Yurttaş, Busra Eksellı, Gülşen Akalın-Çiftçi, 2019).

Spectroscopic and Quantum Studies

• A detailed spectroscopic and quantum mechanical study of a related molecule, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, was conducted. This work characterized its vibrational signatures and explored its stability and interactions, contributing to the understanding of its electronic properties and potential pharmaceutical applications (S. J. Jenepha Mary, S. Pradhan, C. James, 2022).